Cas no 901021-35-0 (8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901021-35-0
• MF: C₂₃H₁₆ClN₃O
• MW: 385.845643997192
• CID: 6285492
• PubChem ID: 20852671
• Update Time: 2025-06-27

8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901021-35-0
• 8-chloro-3-(4-methoxyphenyl)-1-phenylpyrazolo[4,3-c]quinoline
• F3407-1405
• AKOS001796580

• Inchi： 1S/C23H16ClN3O/c1-28-18-10-7-15(8-11-18)22-20-14-25-21-12-9-16(24)13-19(21)23(20)27(26-22)17-5-3-2-4-6-17/h2-14H,1H3
• InChI Key： QAQBTOOSUXORTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(=CC=2)OC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 385.0981898g/mol
• Monoisotopic Mass: 385.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 8-Chloro-3-(4-Methoxyphenyl)-1-Phenyl-1H-Pyrazolo[4,3-c]quinoline (CAS No. 901021-35-0)

8-Chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-35-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The pyrazoloquinoline scaffold is characterized by a fused pyrazole and quinoline ring system, which provides a rigid and planar structure that can interact with various biological targets. The presence of the 8-chloro and 4-methoxyphenyl substituents further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have focused on the anti-cancer properties of 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline. In vitro assays have shown that this compound exhibits potent cytotoxic activity against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

In addition to its anti-cancer potential, 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline has also been investigated for its neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and inflammation in the brain, leading to improved cognitive function and reduced neuronal damage. These findings suggest that 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline have also been studied in detail. Oral administration of the compound in animal models has shown good bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

One of the key challenges in the development of 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline is optimizing its solubility and stability in different formulations. Researchers have explored various strategies to enhance these properties, including the use of prodrugs and nanoparticles. These approaches have shown promising results in improving the bioavailability and therapeutic efficacy of the compound.

In conclusion, 8-chloro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-35-0) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an important focus of ongoing research in medicinal chemistry and drug development. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.